Cas no 2227725-11-1 ((3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

(3S)-3-{(1RS,3RS)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexyl backbone and a hexanoic acid moiety, offering enhanced conformational flexibility and hydrophobic interactions in peptide design. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), facilitating selective deprotection under mild basic conditions. The stereochemistry at the 3-position (S-configuration) and the defined cyclohexyl substitution pattern contribute to precise molecular recognition in peptide-based systems. This compound is particularly valuable for constructing constrained peptide scaffolds or modifying peptide physicochemical properties, making it useful in medicinal chemistry and bioconjugation research.
(3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid structure
2227725-11-1 structure
Product Name:(3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
CAS No:2227725-11-1
MF:C28H34N2O5
MW:478.579967975616
CID:5893209
PubChem ID:165567754
Update Time:2025-10-23

(3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
    • (3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
    • EN300-1581217
    • 2227725-11-1
    • Inchi: 1S/C28H34N2O5/c1-2-8-19(16-26(31)32)29-27(33)18-9-7-10-20(15-18)30-28(34)35-17-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-6,11-14,18-20,25H,2,7-10,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,19+,20-/m1/s1
    • InChI Key: IHRFOZPOEZOWOM-HSALFYBXSA-N
    • SMILES: O=C([C@@H]1CCC[C@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CCC

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

(3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1581217-0.05g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
0.05g
$2829.0 2023-06-04
Enamine
EN300-1581217-0.1g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
0.1g
$2963.0 2023-06-04
Enamine
EN300-1581217-0.25g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
0.25g
$3099.0 2023-06-04
Enamine
EN300-1581217-0.5g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
0.5g
$3233.0 2023-06-04
Enamine
EN300-1581217-1.0g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
1g
$3368.0 2023-06-04
Enamine
EN300-1581217-2.5g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
2.5g
$6602.0 2023-06-04
Enamine
EN300-1581217-5.0g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
5g
$9769.0 2023-06-04
Enamine
EN300-1581217-10.0g
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
10g
$14487.0 2023-06-04
Enamine
EN300-1581217-50mg
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
50mg
$2829.0 2023-09-24
Enamine
EN300-1581217-100mg
(3S)-3-{[(1RS,3RS)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
2227725-11-1
100mg
$2963.0 2023-09-24

Additional information on (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

The Compound CAS No. 2227725-11-1: (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic Acid

The compound with CAS No. 2227725-11-1, named (3S)-3-{(1RS,3RS)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a hexanoic acid chain. The stereochemistry of the molecule is defined by the (3S) configuration at the central carbon atom, which plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), and its presence in this molecule suggests its potential use as an intermediate in the synthesis of more complex peptides or proteins. The cyclohexane ring adds structural rigidity, which can enhance the stability and bioavailability of the compound when used in therapeutic applications.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in medicinal chemistry. Researchers have explored its use in designing novel bioactive molecules with improved pharmacokinetic properties. For instance, the hexanoic acid chain can serve as a hydrophobic anchor, facilitating interactions with cellular membranes and enhancing drug uptake. This feature has been leveraged in recent studies to develop targeted drug delivery systems for cancer therapy.

The stereochemistry of the compound is another area of active research. The (3S) configuration at the central carbon atom has been shown to influence the molecule's interaction with biological targets, such as enzymes and receptors. This stereochemical specificity is critical for achieving high potency and selectivity in drug design. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, making it more accessible for large-scale applications.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. The combination of a rigid cyclohexane ring and a flexible hexanoic acid chain makes it an attractive candidate for designing self-assembling materials and nanomaterials. Researchers have explored its use in creating stimuli-responsive polymers that can undergo conformational changes in response to environmental cues, such as temperature or pH.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines advanced organic chemistry techniques. The introduction of the Fmoc group requires precise control over reaction conditions to ensure optimal yields and purity. Recent breakthroughs in catalytic asymmetric synthesis have further enhanced the efficiency of this process, reducing production costs and improving scalability.

Looking ahead, the versatility of CAS No. 2227725-11-1 positions it as a key player in both academic research and industrial applications. Its unique structure and stereochemical properties make it an invaluable tool for advancing drug discovery, materials science, and biotechnology. As researchers continue to explore its potential, this compound is expected to contribute significantly to the development of innovative solutions in these fields.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD